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Initial searches for "SD-70" did not identify a specific chemical substance; the designation is
more commonly associated with products such as the EMD SD70 series of diesel-electric
locomotives, DIN connectors, and alarm system components.[1][2][3][4] Given the context of
laboratory safety and chemical handling for an audience of researchers and scientists, this
guide provides a general framework for the proper disposal of hazardous laboratory chemicals.

Proper management of chemical waste is a critical component of laboratory safety and
environmental responsibility. Adherence to established protocols minimizes risks to personnel
and ensures compliance with regulatory standards. The following procedures offer a
generalized methodology for the safe disposal of hazardous chemical waste.

General Chemical Waste Disposal Procedures

It is the responsibility of the waste generator to determine if a waste is hazardous.[5] This can
often be ascertained from the substance's Safety Data Sheet (SDS), the process that
generated the waste, and knowledge of its chemical properties, such as toxicity, reactivity,
ignitability, or corrosivity.[5]

Step 1: Waste Identification and Segregation
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o Characterization: Determine the chemical composition and hazardous properties of the
waste. Never dispose of unknown chemicals.

e Segregation: Do not mix incompatible waste streams. For instance, halogenated and non-
halogenated solvents should typically be collected in separate containers.[6] Acids and
bases should also be segregated from other waste types.[6]

Step 2: Container Selection and Labeling

o Container Compatibility: Ensure the waste container is made of a material compatible with
the chemical waste it will hold. The container must be in good condition, free of leaks or
cracks, and have a secure lid.[7]

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"
and the full chemical name(s) of the contents.[7] Chemical formulas or abbreviations are
generally not acceptable. The date when waste is first added to the container should also be
recorded.

Step 3: Storage

e Secure Storage: Store waste containers in a designated, well-ventilated area, away from
sources of ignition.[8]

e Secondary Containment: It is best practice to store waste containers in secondary
containment to capture any potential leaks or spills.[7]

» Closed Containers: Keep waste containers closed at all times, except when adding waste.[7]
Step 4: Disposal and Removal

o Authorized Removal: Hazardous waste must be disposed of through authorized channels,
typically a facility's Environmental Health & Safety (EHS) department or a licensed
hazardous waste contractor.[5][6]

o Regulatory Compliance: Hazardous waste must be transported by registered transporters to
a permitted treatment, storage, or disposal facility.[5] Never pour chemical waste down the
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drain unless specifically authorized and the facility is equipped with appropriate
neutralization systems.[6][9]

Summary of Common Laboratory Waste Categories
and Disposal
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Waste Category

Examples

Key Disposal Procedures

Halogenated Solvents

Dichloromethane, Chloroform

Collect in a designated, clearly
labeled, compatible container.
Do not mix with non-

halogenated solvents.

Non-Halogenated Solvents

Acetone, Ethanol, Hexanes

Collect in a designated, clearly
labeled, compatible container.
Do not mix with halogenated

solvents.[6]

Aqueous Acidic & Basic Waste

Hydrochloric acid solutions,

Sodium hydroxide solutions

Collect in separate, compatible
containers. Neutralization may
be permissible in labs with
active neutralization systems,
but consult with EHS first.[6]

Acutely Hazardous Waste (P-
listed)

Sodium azide, Osmium

tetroxide

These have very strict
accumulation limits.[10] The
original containers must also
be treated as hazardous
waste.[6] Collection must be
requested promptly once limits

are reached.[10]

Contaminated Solid Waste

Contaminated labware, gloves,

paper towels

Package in a suitable
container or bag, and label
with the contaminating
chemical. Dispose of through

the hazardous waste stream.

[7]

Empty Chemical Containers

Containers of non-acutely
hazardous chemicals should
be triple-rinsed with a suitable
solvent.[7] The rinsate must be
collected as hazardous waste.
[7] After rinsing and air-drying,

deface the label and dispose
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of the container in the
appropriate receptacle (e.g.,
glass disposal box).[6]

General Workflow for Laboratory Chemical Disposal

The following diagram illustrates a typical decision-making process for the disposal of chemical
waste in a laboratory setting.
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Caption: Workflow for the identification and disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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